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Compound of Interest

Compound Name: Zinc dibenzyldithiocarbamate

Cat. No.: B077411 Get Quote

This technical guide provides a comprehensive overview of the toxicological profile of Zinc
dibenzyldithiocarbamate (ZBDC), a chemical compound primarily used as an accelerator in

the vulcanization of rubber.[1][2] Due to the potential for human exposure, a thorough

understanding of its toxicological properties is crucial for risk assessment and ensuring safe

handling practices.[1] This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical safety.

It is important to note that publicly available toxicological data specifically for Zinc
dibenzyldithiocarbamate is limited.[1] Consequently, this guide also incorporates data from

structurally related dithiocarbamate compounds to provide a broader context for its potential

toxicological effects.
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Property Value

Chemical Formula C30H28N2S4Zn

Molecular Weight 610.21 g/mol [3]

Appearance White to off-white powder[1]

CAS Number 14726-36-4[1]

Solubility
Insoluble in water; soluble in chloroform,

benzene, and carbon disulfide.[1]

Toxicological Data
The toxicological assessment of a chemical substance involves a range of studies to determine

its potential adverse effects on human health and the environment. The following sections

summarize the available data for ZBDC and related dithiocarbamates.

Acute Toxicity
Acute toxicity studies are designed to evaluate the adverse effects that occur shortly after a

single exposure to a substance.[4] The median lethal dose (LD50), the dose at which 50% of

the test animals are expected to die, is a common measure of acute toxicity.

Table 1: Acute Toxicity Data for Zinc Dibenzyldithiocarbamate

Test Species Route of Administration LD50 Value

Rat Oral > 5000 mg/kg[1]

Rabbit Dermal > 2000 mg/kg[1]

Table 2: Acute Toxicity Data for Related Dithiocarbamate Compounds
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Compound Test Species
Route of
Administration

LD50/LC50 Value

Zinc (II) N-Benzyl

methyl

Dithiocarbamate

Mouse (male) Oral 954 mg/kg[1]

Zinc (II) N-Benzyl

methyl

Dithiocarbamate

Mouse (female) Oral 794.3 mg/kg[1]

Zinc

Diethyldithiocarbamat

e

Rat Oral 3530 mg/kg[1]

Zinc

Dimethyldithiocarbam

ate (Ziram)

Rat Oral 267 mg/kg[5]

Zinc

Diethyldithiocarbamat

e

Rat Oral 700 mg/kg[6]

Sub-chronic and Chronic Toxicity
Data on the sub-chronic and chronic toxicity of ZBDC are not readily available in the public

literature.[1] Studies on other dithiocarbamates suggest that long-term exposure may lead to

effects on the thyroid gland.[7]

Genotoxicity
Specific genotoxicity data for Zinc dibenzyldithiocarbamate are not available.[1] While some

dithiocarbamates have shown evidence of genotoxicity in certain test systems, the overall data

for the class of compounds indicate no significant mutagenic or genotoxic potential.[1][8]

Carcinogenicity
There are no specific long-term carcinogenicity bioassays available for Zinc
dibenzyldithiocarbamate.[1] Major regulatory agencies such as the International Agency for
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Research on Cancer (IARC), the National Toxicology Program (NTP), the U.S. Environmental

Protection Agency (EPA), and the Occupational Safety and Health Administration (OSHA) have

not classified ZBDC as a carcinogen.[1][3] However, it is noted that some other

dithiocarbamates, such as mancozeb, have been shown to be carcinogenic in animal studies.

[1]

Reproductive and Developmental Toxicity
Specific reproductive and developmental toxicity studies on Zinc dibenzyldithiocarbamate
are not available.[1] Studies on other zinc dithiocarbamates have indicated the potential for

developmental effects.[1] For instance, studies on zinc diethyldithiocarbamate and zinc

dibutyldithiocarbamate in chicken embryos showed lethal and malformative effects.[1]

Table 3: Embryotoxicity of Related Zinc Dithiocarbamates in Chicken Embryos

Compound Effect Dose

Zinc Diethyldithiocarbamate Lethality and malformations 1 to 10 nmole per egg[1]

Zinc Dibutyldithiocarbamate Lethality and malformations 1 to 10 nmole per egg[1]

Experimental Protocols
Detailed experimental protocols for toxicological studies are based on internationally

recognized guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)
This study is designed to determine the median lethal dose (LD50) of a substance after a

single oral administration.[1]

Test Animals: Typically, young adult rats of a single sex are used.[1]

Housing and Feeding: Animals are housed in standard conditions with access to laboratory

diet and water, with a brief fasting period before dosing.[1]
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Dose Administration: The test substance is administered orally by gavage in a single dose at

various dose levels.[1]

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[1]

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.[1]

Mammalian Erythrocyte Micronucleus Test (based on
OECD Guideline 474)
This test is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts.[1]

Test Animals: Typically, mice or rats are used.[1]

Dose Administration: The test substance is administered, usually twice, 24 hours apart, via

an appropriate route. At least three dose levels are tested alongside controls.[1]

Sample Collection: Bone marrow or peripheral blood is collected after the last administration.

[1]

Analysis: Smears are prepared and stained, and at least 4000 immature erythrocytes per

animal are scored for the presence of micronuclei.[1]

Data Evaluation: The incidence of micronucleated cells is compared between treated and

control groups to determine a positive result.[1]

Visualizations
Toxicological Assessment Workflow
The following diagram illustrates a generalized workflow for the toxicological assessment of a

chemical substance.
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Caption: A generalized workflow for toxicological assessment.
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General Metabolism of Dithiocarbamates
The metabolism of dithiocarbamates is a key factor in their toxicological profile. A common

metabolite of concern is carbon disulfide.[8]
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Caption: Simplified metabolic pathway of dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077411#toxicological-profile-of-zinc-
dibenzyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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